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Compound of Interest

Compound Name: 5,5'-Dimethyl-2,2'-bipyrimidine

Cat. No.: B13659169

Get Quote

CAS Number: 935267-14-4 Formula: C₁₀H₁₀N₄ Molecular Weight: 186.21 g/mol [1]

Executive Safety Summary
5,5'-Dimethyl-2,2'-bipyrimidine is a nitrogen-rich heterocyclic compound primarily used as a

ligand in coordination chemistry and pharmaceutical synthesis. Unlike its bipyridine analogs,

the bipyrimidine structure contains four nitrogen atoms, increasing its potential for generating

nitrogen oxides (NOx) during thermal decomposition.

Effective disposal requires strict adherence to incineration protocols equipped with afterburners

and scrubbers. This guide outlines the segregation, packaging, and regulatory workflows to

ensure compliance with environmental safety standards.
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Hazard Type Code Description

Skin Irritation H315 Causes skin irritation.[2][3][4]

Eye Irritation H319
Causes serious eye irritation.

[2][3][4][5][6]

STOT-SE H335
May cause respiratory irritation

(Single Exposure).[2][3]

Pre-Disposal Handling & Segregation
Before disposal, waste streams must be characterized to prevent dangerous chemical

incompatibilities.[7]

Segregation Logic
Incompatible with: Strong oxidizing agents and strong acids.

Chelation Risk: If this compound was used to bind metals (e.g., Ruthenium, Iridium), the

waste must be classified as Heavy Metal Organic Waste. Do not mix with standard organic

solvents if metal contamination is present.

Storage Requirements[2][3][5][6][7][8][9][10]
Container: High-density polyethylene (HDPE) or amber glass bottles with PTFE-lined caps.

Labeling: Must be clearly labeled "Hazardous Waste - Organic." If metals are present, add

"Contains Heavy Metals."

Disposal Workflows
Scenario A: Solid Waste (Pure Substance)
Protocol:

Collection: Sweep spilled or excess solid into a dedicated wide-mouth jar. Do not create

dust; use a damp paper towel for final cleanup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pdf.benchchem.com/142/Proper_Disposal_of_5_5_Dicarboxy_2_2_bipyridine_A_Step_by_Step_Guide.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-22BIPYRIDYL-CASNO-366-18-01970-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAL0119003&productDescription=2+2-BIPYRIMIDINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://pdf.benchchem.com/142/Proper_Disposal_of_5_5_Dicarboxy_2_2_bipyridine_A_Step_by_Step_Guide.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-22BIPYRIDYL-CASNO-366-18-01970-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAL0119003&productDescription=2+2-BIPYRIMIDINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-2-bipyrimidine-pd180713159404.html
https://downloads.ossila.com/msds/5-5-dimethyl-2-2-bipyridyl.pdf
https://pdf.benchchem.com/142/Proper_Disposal_of_5_5_Dicarboxy_2_2_bipyridine_A_Step_by_Step_Guide.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-22BIPYRIDYL-CASNO-366-18-01970-EN.aspx
https://pdf.benchchem.com/3272/Proper_Disposal_of_Ethyl_2_2_bipyridine_4_carboxylate_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13659169?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deactivation: There is no standard chemical deactivation method for this stable heterocycle

in the lab. Thermal destruction is required.

Disposal: Seal container and tag for "Incineration."

Scenario B: Liquid Waste (Solutions)
Protocol:

Solvent Compatibility: Ensure the carrier solvent is compatible with the waste stream (e.g.,

DMSO, Methanol, Acetonitrile).

Halogen Check:

Non-Halogenated: If dissolved in non-halogenated solvents (Acetone, Ethanol).

Halogenated: If dissolved in DCM or Chloroform.

Action: Segregate strictly based on the solvent. 5,5'-Dimethyl-2,2'-bipyrimidine itself is

non-halogenated but must follow the solvent's disposal path.

Scenario C: Contaminated Debris
Protocol:

Items: Gloves, weighing boats, paper towels.

Action: Double-bag in clear polyethylene bags (4 mil thickness).

Labeling: "Solid Debris Contaminated with Organic Irritants."

Visualized Disposal Decision Tree

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b13659169/docs?utm_src=pdf-body#proper-disposal-procedures-for-5-5-dimethyl-2-2-bipyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13659169?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation
5,5'-Dimethyl-2,2'-bipyrimidine
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Heavy Metal Organic Waste

Yes
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Caption: Operational decision tree for segregating 5,5'-Dimethyl-2,2'-bipyrimidine waste

streams based on physical state and chemical composition.

Emergency Procedures (Spill Response)
In the event of a spill during disposal handling, execute the S.W.I.M. protocol:

Stop the spill: Upright the container if safe to do so.[8]

Warn others: Evacuate the immediate area.
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Isolate the area: Close lab doors and post warning signs.

Minimize exposure: Don PPE (Nitrile gloves, safety goggles, N95 dust mask or respirator).

Cleanup Steps:

Dry Spill: Do not dry sweep. Use a HEPA vacuum or wet the powder slightly with an inert

solvent (like water/ethanol mix) to prevent dust generation, then wipe up.

Wet Spill: Absorb with vermiculite or sand. Do not use combustible materials like sawdust if

strong oxidizers are nearby.

Regulatory & Compliance Data
While 5,5'-Dimethyl-2,2'-bipyrimidine is not explicitly P-listed or U-listed under US EPA RCRA

regulations (40 CFR 261.33), it must be managed as hazardous waste due to its toxicity and

irritant characteristics.

Regulatory Body Classification Requirement

US EPA (RCRA) Unlisted Hazardous

Dispose via permitted TSDF

(Treatment, Storage, and

Disposal Facility).

DOT (Transport) Not Regulated (Solid)

If in solution, regulation

depends on the solvent (e.g.,

Flammable Liquid).

European Waste Code 16 05 06*

Laboratory chemicals,

consisting of or containing

hazardous substances.

Final Disposal Method: The preferred method is High-Temperature Incineration. The facility

must be capable of scrubbing nitrogen oxides (NOx) generated by the combustion of the

pyrimidine rings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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